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Abstract
Potassium glycolate, the potassium salt of glycolic acid, is a versatile organic compound with

a growing range of applications in the cosmetic, pharmaceutical, and chemical industries. This

technical guide provides a comprehensive overview of its chemical structure, physicochemical

properties, synthesis, and key applications, with a focus on its relevance to researchers and

professionals in drug development. This document adheres to stringent data presentation and

visualization requirements, offering clearly structured tables for quantitative data and detailed

diagrams for experimental workflows and biological pathways.

Chemical Structure and Identification
Potassium glycolate is an alpha-hydroxy acid salt. Its chemical structure consists of a

glycolate anion and a potassium cation. The glycolate ion features a carboxylate group and a

hydroxyl group on the adjacent carbon atom.
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Caption: Chemical Structure of Potassium Glycolate.

Table 1: Chemical Identification

Identifier Value

IUPAC Name potassium;2-hydroxyacetate[1]

CAS Number 1932-50-9[1][2]

Molecular Formula C₂H₃KO₃[1]

Molecular Weight 114.14 g/mol [1]

SMILES C(C(=O)[O-])O.[K+][1]

InChI
InChI=1S/C2H4O3.K/c3-1-2(4)5;/h3H,1H2,

(H,4,5);/q;+1/p-1[1]

Synonyms
Potassium hydroxyacetate, Glycolic acid

potassium salt, Potassium hydroxyethanoate[3]
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Physicochemical Properties
Potassium glycolate is typically a white to off-white crystalline powder.[3] It is highly soluble in

water.[3] The physicochemical properties of potassium glycolate are summarized in the table

below. It is important to note that some reported values, particularly the melting point, show

variability in the literature, which may be attributed to the presence of hydrates or impurities.

Table 2: Physicochemical Properties of Potassium Glycolate

Property Value Source(s)

Appearance
White to off-white crystalline

powder
[3]

Melting Point 116-117 °C [4]

180 °C [3]

Boiling Point 265.6 °C at 760 mmHg [5]

Solubility Readily soluble in water [3]

pKa of Glycolic Acid 3.83 [6]

Density 1.77 g/cm³ [3]

Synthesis of Potassium Glycolate
The most common method for synthesizing potassium glycolate is through the neutralization

of glycolic acid with a potassium base, such as potassium hydroxide or potassium carbonate.

[2] This acid-base reaction is typically carried out in an aqueous solution.

Experimental Protocol: Synthesis via Neutralization
This protocol describes the synthesis of potassium glycolate from glycolic acid and potassium

hydroxide.

Materials:

Glycolic acid (HOCH₂COOH)
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Potassium hydroxide (KOH)

Deionized water

Ethanol

pH meter or pH indicator strips

Magnetic stirrer and stir bar

Heating mantle or water bath

Round-bottom flask

Condenser

Rotary evaporator

Crystallizing dish

Buchner funnel and filter paper

Vacuum flask
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Experimental Workflow for Potassium Glycolate Synthesis
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Caption: Experimental Workflow for Potassium Glycolate Synthesis.
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Procedure:

Dissolution of Glycolic Acid: In a round-bottom flask equipped with a magnetic stir bar,

dissolve a known molar amount of glycolic acid in a minimal amount of deionized water.

Preparation of KOH Solution: In a separate beaker, prepare a stoichiometric equivalent

aqueous solution of potassium hydroxide.

Neutralization: Slowly add the potassium hydroxide solution to the stirring glycolic acid

solution. The reaction is exothermic, so it is advisable to cool the flask in an ice bath to

control the temperature.

pH Monitoring: Monitor the pH of the reaction mixture using a calibrated pH meter or pH

indicator strips. Continue adding the KOH solution dropwise until a neutral pH (approximately

7.0) is achieved.

Concentration: Remove the solvent from the resulting potassium glycolate solution using a

rotary evaporator under reduced pressure.

Crystallization: The concentrated solution or resulting solid can be recrystallized to improve

purity. A common method is to dissolve the crude product in a minimal amount of hot water

and then add ethanol to induce crystallization upon cooling.

Isolation and Drying: Collect the precipitated crystals by vacuum filtration using a Buchner

funnel. Wash the crystals with a small amount of cold ethanol to remove any remaining

impurities. Dry the purified potassium glycolate crystals in a vacuum oven.

Applications in Research and Drug Development
Potassium glycolate's properties make it a compound of interest in various research and

development areas, particularly in dermatology and drug delivery.

Dermatological Applications and Signaling Pathways
Glycolic acid and its salts are widely used in dermatological formulations for their exfoliating

and skin-rejuvenating properties.[7] The biological effects of glycolate are attributed to its ability

to modulate various cellular signaling pathways in the skin.
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One key pathway influenced by glycolic acid is the NF-κB (nuclear factor kappa-light-chain-

enhancer of activated B cells) signaling pathway. Topical application of glycolic acid has been

shown to suppress UVB-induced inflammation by inhibiting the NF-κB pathway, leading to a

reduction in the expression of pro-inflammatory cytokines such as IL-1β, IL-6, and IL-8, as well

as the enzyme COX-2.[3]

Furthermore, glycolic acid can activate transient receptor potential vanilloid 1 (TRPV1)

channels in keratinocytes.[8] This activation, triggered by a local decrease in pH, leads to an

increase in keratinocyte proliferation and the release of ATP, contributing to the epidermal

turnover effects of glycolic acid.[8]
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Caption: Simplified Signaling Pathway of Glycolic Acid in Keratinocytes.

Drug Delivery
Potassium glycolate has been investigated as a promoter in various drug delivery systems.[9]

Its ability to enhance the absorption and delivery of drug molecules is a key area of interest.[9]

The mechanism is thought to involve its interaction with the stratum corneum, temporarily

disrupting the skin barrier and facilitating the penetration of other active pharmaceutical

ingredients.

Reagent in Organic Synthesis
Potassium glycolate can serve as a versatile reagent in organic synthesis.[2] As a salt of a

carboxylic acid, it can undergo esterification with alcohols to form glycolate esters. It can also

be used as a precursor in the synthesis of other organic molecules.

Conclusion
Potassium glycolate is a compound with well-defined chemical and physical properties that is

readily synthesized. Its applications in dermatology are well-established and are based on its

ability to modulate key signaling pathways in the skin. For researchers and professionals in

drug development, potassium glycolate presents opportunities as a penetration enhancer in

transdermal drug delivery systems and as a starting material for the synthesis of novel

compounds. Further research into its specific interactions with biological systems and its

formulation in advanced drug delivery platforms is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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